Cas no 9050-97-9 (Tetramethylammonium chloride)

• Product Name: Tetramethylammonium chloride
• CAS No: 9050-97-9
• MW: 0
• MDL: MFCD00132712
• CID: 94606
• PubChem ID: 329752189
• Update Time: 2025-10-22

Tetramethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• D201 macroproe strong base phenylethylene 1 type anion exchange resins
• AMBERLITE IRA-900
• AMBERLITE(R) IRA-900
• Amberlite?IRA-900,Cl-form,ion-exchangeresin100GR
• Amberlite?IRA-900,Cl-form,ion-exchangeresin500GR
• AMberlite
• AMberlite Ira-900(Cl), Ion Exchange Resin
• Amberlite&reg
• AMberlite? IRA-900
• AMberlite? IRA-900, Cl-forM, ion-exchange resin
• Amberlite<<®>> IRA-900
• AMberlite® IRA-900
• IRA-900
• r IRA-900(Cl), ion exchange resin
• exchange resin,macroreticular strong basic quarternary ammonium(I)1299
• TETRAMETHYLAMMONIUM CHLORIDE
• Tetramethyl ammonium chloride
• Tetramine chloride
• USAF AN-8
• N,N,N-Trimethylmethanaminium chloride
• Methanaminium, N,N,N-trimethyl-, chloride
• Ammonium, tetramethyl-, chloride
• DCQ9S88703
• Tetramethylammonium chloride (TMACL)
• Methanaminium, N,N,N-trimethyl-, chloride (1:1)
• Tetramethylammonium chloride, 98+%
• tetramethylazanium chloride
• Amberlite IRA 900 chloride
• IRA 900
• D201 Macroporous strongly basic styrene type anion exchange resins
• Tetramethylammonium chloride

• MDL： MFCD00132712
• Inchi： 1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1
• InChI Key： OKIZCWYLBDKLSU-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Milky white opaque globular particles.
• Density: 0.6920
• Melting Point: >300 °C(lit.)
• Merck: 14,382
• Vapor Pressure: 17 mmHg ( 20 °C)
• Solubility: Insoluble in water.

Tetramethylammonium chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-36
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• TSCA：Yes

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Tetramethylammonium chloride

Tetramethylammonium Chloride (CAS No. 9050-97-9): Properties, Applications, and Industry Insights

Tetramethylammonium chloride (TMACl, CAS 9050-97-9) is a quaternary ammonium salt with the chemical formula (CH₃)₄NCl. This white crystalline solid is highly soluble in water and polar organic solvents, making it a versatile compound in industrial and research applications. Its unique cationic surfactant properties and phase-transfer catalysis capabilities have driven demand in sectors like electronics, pharmaceuticals, and material science.

Recent trends highlight growing interest in TMACl applications in nanotechnology, particularly for graphene synthesis and semiconductor manufacturing. Search engine data reveals frequent queries about "tetramethylammonium chloride solubility," "TMACl in PCR buffers," and "alternative phase transfer catalysts," reflecting its multidisciplinary relevance. The compound's low toxicity profile compared to other quaternary ammonium salts contributes to its preference in biochemical applications.

In the electronics industry, 9050-97-9 plays a critical role as an etching agent for printed circuit boards and as a template for zeolite synthesis. Analytical chemists utilize its ion-pairing chromatography properties, while material scientists exploit its ability to modify clay interlayer spaces. The compound's hygroscopic nature requires proper storage conditions—a frequently searched topic among laboratory professionals.

Emerging research explores TMACl's role in battery electrolytes and CO₂ capture technologies, aligning with global sustainability initiatives. Patent analysis shows increased filings for tetramethylammonium chloride derivatives in organic photovoltaics, responding to renewable energy demands. These developments position CAS 9050-97-9 as a compound of continuing scientific and commercial importance.

Quality specifications for tetramethylammonium chloride purity remain a key purchasing consideration, with HPLC-grade (>99%) variants dominating life science applications. The market has seen innovation in TMACl aqueous solutions (10-25% concentrations) to simplify handling in industrial processes. Regulatory-compliant documentation—another high-search-volume topic—ensures adherence to international chemical safety standards.

From a molecular perspective, the compact tetrahedral structure of the tetramethylammonium cation enables unique interactions with biomolecules. This property underpins its use in DNA stabilization and protein crystallization—areas generating substantial academic interest. Comparative studies with other ammonium salts frequently cite 9050-97-9 for its balanced hydrophilicity and thermal stability (decomposition >200°C).

Manufacturing advancements have improved TMACl production efficiency through continuous flow chemistry methods, reducing energy consumption. Environmental considerations drive research into biodegradable quaternary ammonium compounds, though tetramethylammonium chloride remains preferred for critical applications requiring precise performance characteristics.